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Compound of Interest

Eicosapentaenoyl 1-Propanol-2-
Compound Name: )
amide

Cat. No.: B579852

Essential Safety and Handling Guide for
Eicosapentaenoyl 1-Propanol-2-amide

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Eicosapentaenoyl 1-Propanol-2-amide. The
following procedures are based on available data for structurally related compounds and
general laboratory safety protocols.

Chemical Profile:
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Property Value Source

N-(2-hydroxy-1-
Formal Name methylethyl)-52,82,117,142,17  [1]

Z-eicosapentaenamide

CAS Number 1638355-66-4 [1]
Molecular Formula C23H37NO2 [1]
Formula Weight 359.6 [1]
Appearance A 10 mg/ml solution in ethanol [1]
Storage Temperature -20°C [1]
Stability > 2 years at -20°C [1]

Personal Protective Equipment (PPE)

Given that a specific Safety Data Sheet (SDS) for Eicosapentaenoyl 1-Propanol-2-amide is
not readily available, the following PPE recommendations are based on the precautionary
principle and data from related N-acylethanolamines and fatty acids. A risk assessment should
be conducted for any specific experimental protocol.
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. Rationale and
Body Part Required PPE e L.
Specifications

Protects against splashes of
) the chemical solution. Must
Chemical safety goggles or a )
Eyes/Face ) comply with OSHA 29 CFR
face shield
1910.133 or European

Standard EN166.[2][3]

Prevents skin contact. For

_ _ related compounds, nitrile or
Chemical-resistant gloves
) o butyl gloves are often
Skin (e.g., Nitrile, Neoprene) and a
recommended.[3] A lab coat
lab coat
should be worn to protect

clothing and underlying skin.

Work should be conducted in a
well-ventilated area or a

] chemical fume hood to
Not generally required under o ]
) ) minimize inhalation of aerosols
Respiratory normal use with adequate o
o or vapors.[2][3] If significant
ventilation o
aerosolization is expected, a

NIOSH-approved respirator

may be necessary.[3]

Operational Plan: Handling and Storage

Receiving and Storage:
e Upon receipt, inspect the container for any damage or leaks.

» Store the compound at -20°C in a tightly sealed container, protected from light.[1][2] The
product is typically shipped on wet ice.[1]

 |tis often supplied as a solution in ethanol; be aware of the flammability of the solvent.

Handling/Experimental Protocol:
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e Preparation:
o Ensure a chemical fume hood is operational and the work area is clean and uncluttered.
o Have an eyewash station and safety shower readily accessible.[2][3]
o Assemble all necessary equipment and reagents before handling the compound.
 Aliquoting and Dilution:

o Allow the vial to warm to room temperature before opening to prevent condensation of
moisture.

o Handle the compound under an inert atmosphere (e.g., nitrogen or argon) if possible,
especially for long-term storage of solutions to prevent oxidation of the polyunsaturated
fatty acid chain.

o The compound is soluble in DMF, DMSO, and ethanol.[1] When preparing aqueous
solutions, be aware of its limited solubility in PBS (pH 7.2).[1]

e Post-Handling:

o

Tightly reseal the container.

[¢]

Return the compound to -20°C storage promptly.

[¢]

Clean the work area thoroughly.

[e]

Dispose of contaminated materials as outlined in the disposal plan.
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Caption: Experimental workflow for handling Eicosapentaenoyl 1-Propanol-2-amide.
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Disposal Plan

Dispose of Eicosapentaenoyl 1-Propanol-2-amide and any contaminated materials in
accordance with local, state, and federal regulations.

Step-by-Step Disposal Guidance:
o Waste Segregation:

o Collect all waste materials, including unused compound, empty vials, and contaminated
consumables (e.g., pipette tips, gloves), in a designated and clearly labeled hazardous
waste container.

o Do not mix with other incompatible waste streams.
» Waste Container:
o Use a chemically resistant, leak-proof container with a secure lid.

o Label the container with "Hazardous Waste" and the full chemical name:
"Eicosapentaenoyl 1-Propanol-2-amide”. Also, list the solvent if it is in solution (e.g.,
ethanol).

o Storage of Waste:

o Store the waste container in a designated, well-ventilated, and secure area, away from
ignition sources, especially if the solvent is flammable.

¢ Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office to schedule a
pickup for hazardous waste.

o Provide the EHS office with a complete list of the waste container's contents.
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Caption: Step-by-step chemical waste disposal workflow.

Disclaimer: This information is intended for guidance only and is based on available data for
related compounds. Always consult with your institution's safety office and refer to a specific
Safety Data Sheet (SDS) for the compound if one becomes available. The user is solely
responsible for compliance with all applicable laws and regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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